![molecular formula C7H6BrN3O2 B2430958 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid CAS No. 2243504-23-4](/img/structure/B2430958.png)
3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid
Description
3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of imidazo[1,2-b]pyrazole, which is known for its biological activity. The 3-bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid has been synthesized using various methods and has been found to have several biochemical and physiological effects.
Scientific Research Applications
Anticancer Properties
Imidazole derivatives have garnered attention for their potential as anticancer agents. EN300-6488593 may inhibit cancer cell proliferation, particularly in lung cancer cells (such as A549 and NCI-H460). Researchers have observed promising results, with some derivatives showing IC50 values comparable to established drugs like gefitinib .
Antimicrobial Activity
Imidazole-containing compounds often exhibit antimicrobial properties. EN300-6488593 derivatives could serve as antibacterial, antifungal, and antiprotozoal agents. These compounds might target specific pathogens, making them valuable in combating infectious diseases .
Anti-Inflammatory Effects
Certain imidazole derivatives possess anti-inflammatory activity. EN300-6488593 may modulate inflammatory pathways, potentially aiding in the treatment of inflammatory conditions .
Antioxidant Potential
Imidazole-based compounds can act as antioxidants, scavenging free radicals and protecting cells from oxidative damage. EN300-6488593 might contribute to antioxidant defense mechanisms .
Antiviral Applications
EN300-6488593 derivatives could exhibit antiviral activity. While further research is needed, these compounds may play a role in combating viral infections .
Drug Development
Imidazole serves as a crucial building block in drug discovery. Researchers use it as a synthon to create novel drugs. EN300-6488593 derivatives could inspire the development of new therapeutic agents, addressing emerging health challenges .
properties
IUPAC Name |
3-bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3O2/c1-10-3-5(8)11-6(10)4(2-9-11)7(12)13/h2-3H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXEDJJAVEAESQL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N2C1=C(C=N2)C(=O)O)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate](/img/structure/B2430881.png)
![3-(3,4-Dimethoxyphenyl)-5-{1-[3-(4-methoxyphenyl)propanoyl]pyrrolidin-2-yl}-1,2,4-oxadiazole](/img/structure/B2430882.png)
![2-(6-(tert-butylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(m-tolyl)acetamide](/img/structure/B2430883.png)
![2-chloro-1-[1-(1,1-dioxidotetrahydrothien-3-yl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone](/img/structure/B2430884.png)
![(E)-3-(((3,4-dimethoxyphenethyl)amino)methylene)-1-(4-methylbenzyl)-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide](/img/structure/B2430887.png)
![2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide](/img/structure/B2430896.png)
